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Compound of Interest

Compound Name: SL-164

Cat. No.: B1619551 Get Quote

Essential Safety and Handling Guide for SL-164
For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for handling SL-
164 (also known as dicloqualone or DCQ). It includes crucial operational procedures and

disposal plans to ensure the safe and effective use of this compound in a laboratory setting.

Personal Protective Equipment and Safety
Precautions
SL-164, a quinazolinone and an analog of methaqualone, is a compound with sedative-

hypnotic properties intended for research and forensic applications.[1] It is imperative to handle

this substance with care, adhering to the following safety protocols. The following table

summarizes the required personal protective equipment (PPE) and safety measures.
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Precaution Category Specific Requirement Details

Eye/Face Protection Safety glasses or goggles

Must be worn at all times when

handling SL-164 to protect

against splashes or airborne

particles.

Skin Protection Chemical-resistant gloves

Neoprene or nitrile gloves are

recommended. Inspect gloves

for integrity before use and

change them frequently.

Lab coat

A full-length lab coat should be

worn to protect skin and

personal clothing.

Respiratory Protection Use in a well-ventilated area

Work should be conducted in a

chemical fume hood to

minimize inhalation exposure.

Respirator (if needed)

If ventilation is inadequate or

for spill cleanup, a NIOSH-

approved respirator with an

organic vapor cartridge is

recommended.

Hand Hygiene Wash hands thoroughly

Wash hands with soap and

water after handling SL-164,

before breaks, and at the end

of the workday.

Operational Plan: Handling and Storage
Handling:

Avoid Contact: Prevent contact with eyes, skin, and clothing.

Avoid Inhalation: Do not breathe dust or vapor. Handle in a chemical fume hood.
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Grounding: Use non-sparking tools and ground all equipment when handling large quantities

to prevent static discharge.

Storage:

Container: Keep the container tightly closed and properly labeled.

Location: Store in a cool, dry, and well-ventilated area.

Incompatibilities: Keep away from strong oxidizing agents.

Disposal Plan
Dispose of SL-164 and any contaminated materials in accordance with all applicable federal,

state, and local environmental regulations. It is recommended to use a licensed professional

waste disposal service to dispose of this material. Do not allow this chemical to enter the

environment.

Experimental Protocol: Characterization of SL-164
by GC-MS
The following is a representative protocol for the characterization of an SL-164 sample using

Gas Chromatography-Mass Spectrometry (GC-MS), a key experiment for identity confirmation.

Objective: To confirm the identity and purity of an SL-164 sample.

Materials:

SL-164 sample

Methanol (HPLC grade)

GC-MS instrument with a suitable capillary column (e.g., HP-5ms)

Microsyringe

Vials with caps
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Procedure:

Sample Preparation:

1. Accurately weigh approximately 1 mg of the SL-164 standard or sample.

2. Dissolve the weighed portion in 1 mL of methanol in a clean vial to prepare a 1 mg/mL

stock solution.

3. Perform serial dilutions as necessary to achieve a final concentration suitable for GC-MS

analysis (e.g., 10 µg/mL).

Instrument Setup:

1. Set the GC oven temperature program (example):

Initial temperature: 150°C, hold for 1 minute.

Ramp: 20°C/minute to 300°C.

Hold at 300°C for 5 minutes.

2. Set the injector temperature to 280°C.

3. Set the carrier gas (Helium) flow rate to 1 mL/minute.

4. Set the MS transfer line temperature to 280°C and the ion source temperature to 230°C.

5. Operate the MS in electron ionization (EI) mode at 70 eV.

6. Set the scan range from m/z 40 to 500.

Analysis:

1. Inject 1 µL of the prepared sample solution into the GC-MS.

2. Acquire the data.

Data Interpretation:
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1. Compare the retention time of the major peak in the sample chromatogram to that of a

certified SL-164 reference standard.

2. Compare the mass spectrum of the major peak with the known mass spectrum of SL-164.

The expected molecular ion [M]+ is at m/z 318.

Signaling Pathway: Proposed Mechanism of Action
SL-164 is an analog of methaqualone, and like other quinazolinones, it is believed to act as a

positive allosteric modulator of the GABA-A receptor.[2][3] This receptor is the primary inhibitory

neurotransmitter receptor in the central nervous system. The binding of SL-164 to a site on the

GABA-A receptor, distinct from the GABA binding site, is thought to enhance the effect of

GABA, leading to increased chloride ion influx and hyperpolarization of the neuron. This

neuronal inhibition results in the sedative and hypnotic effects of the compound.
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Caption: Proposed mechanism of SL-164 as a positive allosteric modulator of the GABA-A

receptor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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